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Compound of Interest

Compound Name: Cerulignone

CAS No.: 493-74-3

Cat. No.: B1216784

Get Quote

Executive Summary & Chemical Profile
Cerulignone (Cedriret) is a diphenoquinone characterized by its deep violet-blue crystalline

appearance. Unlike its precursor, syringol (2,6-dimethoxyphenol), or its reduced form,

hydrocerulignone (white/colorless), Cerulignone exhibits poor solubility in most common

organic solvents (ethanol, ether, benzene). This solubility profile dictates that purification must

rely on high-boiling polar solvents or specific thermal gradients.
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Property Data

CAS Number 493-74-3

IUPAC Name 3,3',5,5'-tetramethoxy-4,4'-diphenoquinone

Molecular Formula C₁₆H₁₆O₆

Molecular Weight 304.29 g/mol

Appearance Deep violet/blue needles or prisms

Melting Point
Decomposes >280°C (often cited around 290°C

with dec.)[1][2][3]

Solubility

Insoluble/Sparingly Soluble: Water, Ethanol,

Ether, Benzene.Soluble (Hot): Glacial Acetic

Acid, Nitrobenzene, Phenol.

Primary Recrystallization Protocol: Glacial Acetic
Acid
This is the standard laboratory method for purifying Cerulignone. Glacial acetic acid provides

the necessary thermal stability and solubility gradient to separate the quinone from polymeric

side-products and unreacted syringol.

Workflow Diagram
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Impurity Fate

Crude Cerulignone
(Violet/Blue Solid)

Add Glacial Acetic Acid
(Ratio: ~20-30 mL per 1g)

Heat to Boiling (118°C)
Stir vigorously

Dissolution Check
Is solution clear dark red/violet?

No (Add more solvent)

Hot Filtration
(Remove insoluble polymers)

Yes

Slow Cooling
(RT for 2h -> 4°C for 4h)

Vacuum Filtration
Wash with cold EtOH/Ether

Dry under Vacuum
(40°C, P₂O₅ desiccant)

Mother Liquor
(Contains Syringol, Soluble tars)
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Caption: Step-by-step workflow for the recrystallization of Cerulignone using Glacial Acetic

Acid.

Step-by-Step Methodology
Preparation: Place the crude Cerulignone in a round-bottom flask. Add Glacial Acetic Acid

(approx. 20–30 mL per gram of solid).

Note: Do not use aqueous acetic acid; water acts as an antisolvent and precipitates

impurities.

Dissolution: Heat the mixture to boiling (118°C) with magnetic stirring. The solution should

turn a deep dark red or violet color.

Critical: If the solid does not dissolve after 10 minutes of reflux, add more acetic acid in 5

mL increments.

Hot Filtration (Optional but Recommended): If black specks (carbonized material) remain,

filter the hot solution rapidly through a pre-heated glass funnel with a coarse sintered glass

filter or glass wool.

Avoid paper filters if possible, as the concentrated hot acid can degrade them, and cooling

during filtration can cause premature crystallization.

Crystallization: Allow the filtrate to cool slowly to room temperature undisturbed. Rapid

cooling yields microcrystals that trap impurities; slow cooling yields defined needles.

Once at room temperature, place the flask in an ice bath (0–4°C) for 2 hours to maximize

yield.

Collection: Filter the crystals using vacuum filtration (Buchner funnel).

Washing: Wash the filter cake immediately with cold Ethanol or Diethyl Ether.

Why? Acetic acid is difficult to remove by drying alone. Ethanol washes away the acid and

any remaining soluble phenolic impurities (like syringol).

Drying: Dry the crystals in a vacuum oven at 40–50°C over P₂O₅ or silica gel.
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Troubleshooting & FAQs
Q1: My product turned white or pale grey during
recrystallization. What happened?
Diagnosis:Reduction. Cerulignone is an oxidant. If exposed to reducing agents or if the

starting material contained significant hydroquinone impurities that reduced the product during

heating, it reverts to Hydrocerulignone (Coerulignone), which is white. Corrective Action:

Re-oxidation: Dissolve the white solid in acetic acid.

Add a small amount of an oxidant (e.g., Sodium Nitrite or dilute Ferric Chloride) or bubble air

through the hot solution.

The solution should return to a deep violet color. Proceed with crystallization.[4][5][6]

Q2: The solid won't dissolve even in boiling acetic acid.
Diagnosis:High Polymer Content or Insufficient Solvent. Crude wood-tar derivatives often

contain "lignin-like" polymers that are insoluble. Corrective Action:

Switch Solvent: Try Nitrobenzene (bp 210°C). It has higher dissolving power for

polyaromatics. Warning: Nitrobenzene is toxic; work in a fume hood.

Soxhlet Extraction: Place the crude solid in a Soxhlet thimble and extract with Chloroform or

Acetone. While Cerulignone is poorly soluble, continuous extraction can selectively pull it

away from insoluble chars over 24–48 hours.

Q3: I have a low yield (<40%). Where is my compound?
Diagnosis:Solubility Loss or Supersaturation. Corrective Action:

Check the Filtrate: The compound may still be in the mother liquor. Concentrate the acetic

acid filtrate by rotary evaporation (requires high vacuum/heat) to 50% volume and cool

again.

Antisolvent: Add water dropwise to the cold acetic acid filtrate until turbidity appears, then

cool. This forces more product out, though it may be less pure.
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Q4: How do I remove the smell of acetic acid from the
crystals?
Diagnosis:Solvent Inclusion. Acetic acid can form solvates or stick to the crystal surface.

Corrective Action:

Trituration: Suspend the dried crystals in Diethyl Ether or Hexane and stir for 30 minutes,

then filter. These solvents do not dissolve Cerulignone but will leach out residual acid.

Advanced Purification: The "Redox Cycle" Method
For pharmaceutical-grade purity (>99%), simple recrystallization may not suffice. The Redox

Cycle utilizes the reversible nature of the quinone-hydroquinone pair.

Crude Cerulignone
(Impure)

Reduction Step
(Na₂S₂O₄ / Water)

Reduce Hydrocerulignone
(White Solid)

Precipitate Recrystallize Hydrocerulignone
(Solvent: Ethanol/Water)

Purify Intermediate Oxidation Step
(FeCl₃ or Air)

Re-oxidize Pure Cerulignone
(Violet Crystals)

Crystallize

Click to download full resolution via product page

Caption: The Redox Cycle strategy converts the insoluble quinone into its soluble

hydroquinone form for easier purification, then restores the quinone.

Reduction: Suspend crude Cerulignone in water/ethanol. Add Sodium Dithionite (Na₂S₂O₄).

The blue solid turns white (Hydrocerulignone).

Purification: Recrystallize the white Hydrocerulignone from hot Ethanol or Water (it is much

more soluble than the quinone).

Oxidation: Dissolve the pure white crystals in acetic acid/ethanol and add Ferric Chloride

(FeCl₃). The deep blue Cerulignone precipitates immediately in high purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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